N'-tert-butyl-N'-phenylbenzohydrazide
Description
“N’-tert-butyl-N’-phenylbenzohydrazide” is a chemical compound . It is used for research purposes . The molecular formula of this compound is C17H20N2O .
Synthesis Analysis
The synthesis of “N’-tert-butyl-N’-phenylbenzohydrazide” and its analogues has been reported in various studies . For instance, a study reported the synthesis of nine homo-bis-nitrones as alpha-phenyl-N-tert-butylnitrone (PBN) analogues for stroke therapy . Another study reported the synthesis of the title compound from the reaction of 4-methyl-1,2,3-thiadiazole-5-carbonyl chloride with N’-tert-Butyl-3-methoxylbenzohydrazine .Molecular Structure Analysis
The molecular structure of “N’-tert-butyl-N’-phenylbenzohydrazide” includes a total of 41 bonds. There are 21 non-H bonds, 13 multiple bonds, 4 rotatable bonds, 1 double bond, and 12 aromatic bonds .Scientific Research Applications
Amide Synthesis Using tert-Butyl Nitrite (TBN)
N’-tert-butyl-N’-phenylbenzohydrazide can serve as a precursor for the synthesis of N-tert-butyl amides. Recently, researchers introduced tert-butyl nitrite (TBN) as a carbon source for this purpose. Under mild conditions, TBN reacts with nitriles and water to yield highly valuable N-tert-butyl amides . This innovative approach expands the utility of TBN beyond its traditional roles as a nitrogen, oxygen, or nitric oxide (NO) source.
Aerobic Oxidation Reactions
TBN has found applications in aerobic oxidation reactions. Researchers have explored its use as a source of oxygen in various transformations. By harnessing TBN, scientists can achieve selective oxidation of alkane, alkene, alkyne, and aromatic compounds. These reactions offer greener alternatives to traditional oxidation methods .
Electrochemical Properties
Although not directly an application, understanding the electrochemical properties of N’-tert-butyl-N’-phenylbenzohydrazide is essential. Researchers have investigated its behavior using cyclic voltammetry (CV). Notably, the substituents on the tert-butyl group influence its oxidation more than its reduction. This insight aids in designing tailored applications .
properties
IUPAC Name |
N'-tert-butyl-N'-phenylbenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O/c1-17(2,3)19(15-12-8-5-9-13-15)18-16(20)14-10-6-4-7-11-14/h4-13H,1-3H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKWLYXPWEJIVLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-tert-butyl-N'-phenylbenzohydrazide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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